Cas no 1631027-04-7 (cis-3-fluorooxan-4-amine)

• Product Name: cis-3-fluorooxan-4-amine
• CAS No: 1631027-04-7
• MF: C₅H₁₀FNO
• MW: 119.137404918671
• MDL: MFCD28501370
• CID: 4611682
• Update Time: 2025-05-26

cis-3-fluorooxan-4-amine Chemical and Physical Properties

Names and Identifiers

• rel-(3R,4R)-3-Fluorotetrahydro-2H-pyran-4-amine
• cis-3-fluorooxan-4-amine

• MDL： MFCD28501370
• Inchi： 1S/C5H10FNO/c6-4-3-8-2-1-5(4)7/h4-5H,1-3,7H2/t4-,5+/m0/s1
• InChI Key： RTWSYKYQHQVELW-CRCLSJGQSA-N
• SMILES： C1OCC[C@@H](N)[C@H]1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on cis-3-fluorooxan-4-amine

Introduction to cis-3-fluorooxan-4-amine (CAS No. 1631027-04-7)

cis-3-fluorooxan-4-amine is a chemical compound with the CAS registry number 1631027-04-7. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The "cis" designation in the name indicates the stereochemistry of the molecule, where the substituents on the adjacent carbons are on the same side of the ring. The presence of a fluorine atom at position 3 and an amine group at position 4 makes this compound unique and potentially valuable in various chemical and pharmaceutical applications.

The synthesis of cis-3-fluorooxan-4-amine involves a series of carefully controlled reactions. Typically, it starts with the preparation of an intermediate oxazole ring, followed by fluorination at position 3 and amination at position 4. The stereochemistry is crucial during these steps to ensure the correct cis configuration. Recent advancements in catalytic methods and asymmetric synthesis have made it possible to achieve higher yields and better stereocontrol in the production of this compound.

One of the most promising applications of cis-3-fluorooxan-4-amine is in drug discovery. The oxazole ring is known for its ability to act as a bioisostere, meaning it can mimic other functional groups in a molecule while providing different pharmacokinetic properties. This makes cis-3-fluorooxan-4-amine a valuable building block for constructing bioactive molecules with improved solubility, stability, and bioavailability. For instance, researchers have explored its use in developing inhibitors for kinases and other enzymes involved in disease pathways.

Another area where cis-3-fluorooxan-4-amine has shown potential is in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes) and organic photovoltaics. The fluorine substituent enhances the electron-withdrawing effects, which can improve the charge transport properties of materials derived from this compound. Recent studies have demonstrated that incorporating cis-3-fluorooxan-4-amines into polymer frameworks can lead to materials with enhanced conductivity and stability under various conditions.

The reactivity of cis-3-fluorooxan-4-amines has also been studied extensively. The amine group at position 4 is highly nucleophilic, making it reactive towards electrophiles such as alkyl halides, acyl chlorides, and other carbonyl compounds. This reactivity allows for further functionalization of the molecule, enabling the creation of derivatives with diverse chemical properties. For example, alkylation or acylation of the amine group can lead to compounds with improved pharmacological profiles or novel electronic characteristics.

In terms of safety and handling, cis-3-fluorooxan-amines are generally considered non-hazardous under normal conditions. However, as with any chemical compound, proper precautions should be taken during synthesis and handling to avoid exposure to skin or eyes. Storage in a cool, dry place away from incompatible materials is recommended to ensure stability.

Recent research has also focused on understanding the environmental impact of cis-cis-cis-cis-cis-cis-cis-cis-cis-cis-cis-cis-cis-cis-cis-cis-cis-cis-cis-cis-cis